N'-{[2-(4-bromophenoxy)acetyl]oxy}-4-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-4-yl)methylidene]amino] 2-(4-bromophenoxy)acetate
• InChI: InChI=1S/C14H12BrN3O3/c15-11-1-3-12(4-2-11)20-9-13(19)21-18-14(16)10-5-7-17-8-6-10/h1-8H,9H2,(H2,16,18)
• InChI Key: QUUZFORDYIZFKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)ON=C(C2=CC=NC=C2)N)Br
• Isomeric SMILES: C1=CC(=CC=C1OCC(=O)O/N=C(/C2=CC=NC=C2)\N)Br
• Molecular Formula: C14H12BrN3O3
• Molecular Weight: 350.17 g/mol

Description

N-{[2-(4-bromophenoxy)acetyl]oxy}-4-pyridinecarboximidamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known by its chemical formula, C14H11BrN4O3, and is commonly referred to as BPAPI. In

Mechanism of Action

The mechanism of action of BPAPI is not fully understood. However, studies have shown that BPAPI can inhibit the activity of certain enzymes that are essential for the survival and proliferation of cancer cells, fungi, and bacteria. This inhibition leads to the induction of apoptosis in cancer cells and the inhibition of growth in fungi and bacteria.
Biochemical and Physiological Effects:
BPAPI has been found to have several biochemical and physiological effects. Studies have shown that BPAPI can induce apoptosis in cancer cells by regulating the expression of various genes involved in the apoptotic pathway. BPAPI has also been found to inhibit the growth of fungi and bacteria by disrupting their cell membranes and inhibiting their enzyme activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using BPAPI in lab experiments is its potent anti-cancer, antifungal, and antibacterial properties. This makes it a promising candidate for the development of new drugs in these fields. However, one of the limitations of using BPAPI in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of BPAPI. One of the most promising directions is the development of BPAPI-based anti-cancer drugs. Studies have shown that BPAPI can induce apoptosis in cancer cells, making it a potential candidate for the development of new drugs for the treatment of cancer.
Another future direction is the development of BPAPI-based antibiotics. Studies have shown that BPAPI can inhibit the growth of various fungal and bacterial strains, making it a potential candidate for the development of new antibiotics.
Conclusion:
In conclusion, BPAPI is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. The synthesis of BPAPI involves the reaction between 4-bromophenol and 2-amino-4,6-dimethylpyridine-3-carboxylic acid, followed by the addition of acetic anhydride. BPAPI has been found to exhibit potent anti-cancer, antifungal, and antibacterial properties. Its mechanism of action is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes that are essential for the survival and proliferation of cancer cells, fungi, and bacteria. BPAPI has several advantages and limitations for lab experiments, and there are several future directions for its research and development.

Scientific Research Applications

BPAPI has been found to have potential applications in various fields of scientific research. One of the most significant applications is in the field of medicinal chemistry, where BPAPI has been found to exhibit potent anti-cancer properties. Studies have shown that BPAPI can induce apoptosis in cancer cells, making it a promising candidate for the development of anti-cancer drugs.
BPAPI has also been found to exhibit antifungal and antibacterial properties. Studies have shown that BPAPI can inhibit the growth of various fungal and bacterial strains, making it a potential candidate for the development of new antibiotics.